2-Amino-1-(2-ethylpyrazol-3-yl)ethanol

• IUPAC Name: 2-amino-1-(2-ethylpyrazol-3-yl)ethanol
• InChI: InChI=1S/C7H13N3O/c1-2-10-6(3-4-9-10)7(11)5-8/h3-4,7,11H,2,5,8H2,1H3
• InChI Key: WFOGLGGJSLKJRB-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=CC=N1)C(CN)O
• Molecular Formula: C7H13N3O
• Molecular Weight: 155.20 g/mol
• CAS No.: 1466194-20-6

Description

2-Amino-1-(2-ethylpyrazol-3-yl)ethanol is an organic compound characterized by the presence of an amino group, a pyrazole ring, and an ethanol moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Amino-1-(2-ethylpyrazol-3-yl)ethanol typically involves the reaction of 2-ethylpyrazole with an appropriate amino alcohol under controlled conditions. The reaction is often carried out in the presence of a catalyst to facilitate the formation of the desired product. The specific reaction conditions, such as temperature, pressure, and solvent, can vary depending on the desired yield and purity of the compound.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and cost-effectiveness. The process may include steps such as purification and crystallization to obtain the compound in its pure form.

Chemical Reactions Analysis

Types of Reactions

2-Amino-1-(2-ethylpyrazol-3-yl)ethanol can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other derivatives.

Reduction: Reduction reactions can lead to the formation of reduced forms of the compound.

Substitution: The amino and hydroxyl groups can participate in substitution reactions, leading to the formation of new compounds.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents such as potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The reaction conditions, such as temperature and solvent, are chosen based on the desired reaction pathway and product.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of substituted derivatives.

Scientific Research Applications

2-Amino-1-(2-ethylpyrazol-3-yl)ethanol has several scientific research applications,